Cas no 66176-93-0 (Cimicifugoside)

• Product Name: Cimicifugoside
• CAS No: 66176-93-0
• MF: C₃₇H₅₄O₁₁
• MW: 674.8181
• CID: 58441
• Update Time: 2024-10-28

Cimicifugoside Chemical and Physical Properties

Names and Identifiers

• Cimicifugoside
• Prim-O-glucosylcimifugin
• Prim-O-glucosylcimifygin
• [(1S,1'S,2S,3'R,4R,4'R,5R,5'R,6'R,10'S,12'S,16'R,18'S,21'R)-2-Hydroxy-1,4',6',12',17',17'-hexamethyl

• Inchi： 1S/C37H54O11/c1-17-12-37(29-34(7,47-29)30(42)48-37)46-20-13-32(5)22-9-8-21-31(3,4)23(45-28-27(41)26(40)19(39)15-43-28)10-11-35(21)16-36(22,35)14-24(44-18(2)38)33(32,6)25(17)20/h9,17,19-21,23-30,39-42H,8,10-16H2,1-7H3/t17-,19-,20+,21+,23+,24-,25+,26+,27-,28+,29-,30+,32+,33-,34+,35-,36+,37-/m1/s1
• InChI Key： XUJMHSCMPCZWOV-DMMGXQSLSA-N
• SMILES： O1[C@]2([C@@]3([H])[C@@](C([H])([H])[H])([C@@]([H])(O[H])O2)O3)C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2(C([H])([H])[H])[C@@]([H])(C([H])([H])[C@]23C1=C([H])C([H])([H])[C@@]1([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]21C3([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 674.36700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 1450
• Topological Polar Surface Area: 157

Experimental Properties

• Color/Form: Powder
• PSA: 156.67000
• LogP: 2.94870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives
• Triterpenoids